Cas no 1540624-76-7 (2,3-dihydro-1-benzofuran-3-carboximidamide)

• Product Name: 2,3-dihydro-1-benzofuran-3-carboximidamide
• CAS No: 1540624-76-7
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD24270587
• CID: 5244622
• PubChem ID: 81957025
• Update Time: 2026-03-08

2,3-dihydro-1-benzofuran-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboximidamide, 2,3-dihydro-
• 2,3-dihydro-1-benzofuran-3-carboximidamide

• MDL： MFCD24270587
• Inchi： 1S/C9H10N2O/c10-9(11)7-5-12-8-4-2-1-3-6(7)8/h1-4,7H,5H2,(H3,10,11)
• InChI Key： VQURGRLGHHWZLK-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(C(N)=N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2,3-dihydro-1-benzofuran-3-carboximidamide

Introduction to 2,3-dihydro-1-benzofuran-3-carboximidamide (CAS No. 1540624-76-7)

2,3-dihydro-1-benzofuran-3-carboximidamide, identified by its Chemical Abstracts Service (CAS) number 1540624-76-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran class, a structural motif known for its broad biological activity and utility in drug development. The presence of a carboximidamide functional group in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The benzofuran scaffold is a privileged structure in medicinal chemistry, frequently incorporated into molecules targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. The specific substitution pattern in 2,3-dihydro-1-benzofuran-3-carboximidamide contributes to its distinct reactivity and potential biological interactions. The carboximidamide moiety, in particular, has been studied for its role as a bioisostere of amides and carbamates, offering an alternative binding mode in protein-ligand interactions. This feature has sparked interest in its potential as a scaffold for developing novel inhibitors or modulators.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their structural diversity and functional versatility. 2,3-dihydro-1-benzofuran-3-carboximidamide exemplifies this trend, as it combines the aromatic stability of the benzofuran ring with the reactivity of the carboximidamide group. This combination has been exploited in the synthesis of derivatives with enhanced pharmacokinetic profiles and improved target specificity. The compound’s ability to undergo various chemical transformations, such as nucleophilic additions and cyclizations, makes it a versatile building block for medicinal chemists.

One of the most compelling aspects of 2,3-dihydro-1-benzofuran-3-carboximidamide is its potential application in the development of small-molecule drugs. The benzofuran core is known to exhibit significant affinity for certain biological targets, including enzymes and receptors involved in disease pathways. The carboximidamide group further enhances this potential by providing a site for selective interaction with biological macromolecules. This dual functionality has led to investigations into its role as an intermediate in the synthesis of more complex molecules designed to modulate specific biological processes.

Recent advancements in computational chemistry have accelerated the discovery process for compounds like 2,3-dihydro-1-benzofuran-3-carboximidamide. Molecular modeling techniques have been employed to predict the binding modes of this compound to various protein targets, providing insights into its potential therapeutic applications. These studies have highlighted its suitability for targeting enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The computational validation of its binding interactions has strengthened the rationale for further experimental exploration.

The synthesis of 2,3-dihydro-1-benzofuran-3-carboximidamide represents another area of active research. Chemists have developed efficient synthetic routes that leverage modern methodologies to construct the benzofuran core and introduce the carboximidamide functionality. These synthetic strategies often involve multi-step processes that require careful optimization to ensure high yields and purity. The development of novel synthetic techniques not only facilitates access to this compound but also contributes to the broader toolkit available for heterocyclic chemistry.

In conclusion, 2,3-dihydro-1-benzofuran-3-carboximidamide (CAS No. 1540624-76-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of a benzofuran scaffold and a carboximidamide group makes it a versatile candidate for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new applications and synthetic methodologies for this compound, underscoring its importance in the field of medicinal chemistry.